Cas no 158146-85-1 (3-Quinolinecarboxylicacid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-,ethyl ester)

3-Quinolinecarboxylicacid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-,ethyl ester structure
158146-85-1 structure
Product Name:3-Quinolinecarboxylicacid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-,ethyl ester
CAS No:158146-85-1
MF:C25H26N4O6
MW:478.497146129608
CID:190408
PubChem ID:153980
Update Time:2025-04-19

3-Quinolinecarboxylicacid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-,ethyl ester
    • ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate
    • ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate
    • TAK-603
    • CLQRMSBSMHXMMC-UHFFFAOYSA-N
    • CS-0069378
    • DTXSID30166380
    • 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-2-(1,2,4triazol-1-ylmethyl)quinoline-3-carboxylic acid ethyl ester
    • HY-120049
    • NS00120728
    • SCHEMBL607272
    • CHEMBL439817
    • 3-Quinolinecarboxylic acid, 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-, ethyl ester
    • ethyl 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate
    • AKOS040749609
    • W6RZK26FCB
    • 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylic acid ethyl ester
    • TAK 603
    • Q27292404
    • UNII-W6RZK26FCB
    • 158146-85-1
    • 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-2-(1,2,4-triazol- 1-ylmethyl)quinoline-3-carboxylic acid ethyl ester
    • Ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1H-1,2,4-triazol-1-ylmethyl)-3-quinolinecarboxylate
    • Inchi: 1S/C25H26N4O6/c1-6-35-25(30)24-18(12-29-14-26-13-27-29)28-17-11-22(34-5)21(33-4)10-16(17)23(24)15-7-8-19(31-2)20(9-15)32-3/h7-11,13-14H,6,12H2,1-5H3
    • InChI Key: CLQRMSBSMHXMMC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)C(C1C=CC(=C(C=1)OC)OC)=C(C(=O)OCC)C(CN1C=NC=N1)=N2)OC

Computed Properties

  • Exact Mass: 478.18538
  • Monoisotopic Mass: 478.18523456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.82
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